Cas no 524916-42-5 (Methyl 4-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Methyl 4-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 524916-42-5
• MF: C₁₄H₂₀BNO₄
• MW: 277.12390422821
• MDL: MFCD22493856
• CID: 1577838
• PubChem ID: 23137339
• Update Time: 2024-11-03

Methyl 4-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester
• 4-AMino-3-(4,4,5,5-tetraMethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid Methyl ester
• methyl 4-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-Amino-5-(methoxycarbonyl)phenylboronic acid pinacol ester
• 4-Amino-3-(4,4,5,5-tetramethyl-(1,3.2)dioxaborolan-2-yl)-benzoic acid methyl ester
• 4-Amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzoic acid methyl ester
• Methyl 4-amino-benzoate-3-boronic acid pinacol ester
• P20788
• 524916-42-5
• SCHEMBL5442364
• SY310844
• BS-28756
• CS-0174001
• methyl4-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• ZVA91642
• MJOQXIXZHYEHQH-UHFFFAOYSA-N
• MFCD22493856
• DB-184679
• Methyl 4-amino-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• MDL： MFCD22493856
• Inchi： 1S/C14H20BNO4/c1-13(2)14(3,4)20-15(19-13)10-8-9(12(17)18-5)6-7-11(10)16/h6-8H,16H2,1-5H3
• InChI Key： MJOQXIXZHYEHQH-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OC)C=CC=2N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.149
• Monoisotopic Mass: 277.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8
• Molecular Weight: 277.13